Cas no 105842-26-0 (Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester)

Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester structure
105842-26-0 structure
Product name:Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester
CAS No:105842-26-0
MF:C13H16O6
MW:268.262544631958
CID:1164658

Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester
    • Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-, 3,7-dimethyl ester
    • Inchi: 1S/C13H16O6/c1-18-12(16)8-4-6-3-7(10(8)14)5-9(11(6)15)13(17)19-2/h6-7,14-15H,3-5H2,1-2H3
    • InChI Key: FPGXLOHCZJRGOA-UHFFFAOYSA-N
    • SMILES: C12CC(C(O)=C(C(OC)=O)C1)CC(C(OC)=O)=C2O

Computed Properties

  • Exact Mass: 268.09468

Experimental Properties

  • Density: 1.423±0.06 g/cm3(Predicted)
  • Melting Point: 138-139 °C(Solv: acetone (67-64-1); methanol (67-56-1))
  • Boiling Point: 436.1±45.0 °C(Predicted)
  • PSA: 93.06
  • pka: 4.20±1.00(Predicted)

Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester Related Literature

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